Cas no 68765-53-7 (4-bromo-N1-phenyl-1,2-Benzenediamine)

• Product Name: 4-bromo-N1-phenyl-1,2-Benzenediamine
• CAS No: 68765-53-7
• MF: C₁₂H₁₁BrN₂
• MW: 263.133141756058
• CID: 2135368
• PubChem ID: 12459636
• Update Time: 2025-05-25

4-bromo-N1-phenyl-1,2-Benzenediamine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N1-phenyl-1,2-Benzenediamine
• 4-bromo-N1-phenylbenzene-1,2-diamine
• 2-Amino-4-brom-diphenylamin
• 4-bromo-N1-phenyl-o-phenylenediamine
• 68765-53-7
• 4-bromo-1-N-phenylbenzene-1,2-diamine
• DA-39804
• SCHEMBL952942

• Inchi： 1S/C12H11BrN2/c13-9-6-7-12(11(14)8-9)15-10-4-2-1-3-5-10/h1-8,15H,14H2
• InChI Key： NBTKUAXTHMSWFA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)N)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 262.01100
• Monoisotopic Mass: 262.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05000
• LogP: 4.42910

Additional information on 4-bromo-N1-phenyl-1,2-Benzenediamine

4-Bromo-N1-Phenyl-1,2-Benzenediamine: A Comprehensive Overview

The compound with CAS No. 68765-53-7, commonly referred to as 4-bromo-N1-phenyl-1,2-benzenediamine, is a fascinating organic molecule with a diverse range of applications in various fields. This compound is characterized by its unique structure, which includes a bromine atom and a phenyl group attached to a benzene ring containing two amino groups. The presence of these functional groups makes it highly versatile and valuable in both academic research and industrial applications.

4-Bromo-N1-phenyl-1,2-benzenediamine has been the subject of extensive research due to its potential in materials science, pharmaceuticals, and catalysis. Recent studies have highlighted its role as an intermediate in the synthesis of advanced materials such as conducting polymers and metal-organic frameworks (MOFs). These materials are crucial for applications in energy storage, sensing, and catalysis.

One of the most notable advancements involving this compound is its use in the development of novel drug delivery systems. Researchers have explored its ability to act as a scaffold for drug molecules, enhancing their solubility and bioavailability. This has opened up new possibilities in pharmaceutical chemistry, particularly in the design of targeted therapies for complex diseases such as cancer.

In addition to its role in drug delivery, 4-bromo-N1-phenyl-1,2-benzenediamine has also been investigated for its catalytic properties. Recent findings suggest that it can serve as an efficient catalyst in various organic reactions, including Suzuki-Miyaura couplings and Heck reactions. These reactions are fundamental in the synthesis of complex organic molecules, making this compound a valuable tool in modern organic chemistry.

The environmental impact of 4-bromo-N1-phenyl-1,2-benzenediamine has also been a topic of interest. Studies have shown that it exhibits biodegradability under specific conditions, reducing its potential toxicity to aquatic ecosystems. This makes it a more sustainable choice compared to traditional chemical intermediates used in industry.

Furthermore, the compound's ability to form stable complexes with metal ions has led to its application in sensor technology. By incorporating 4-bromo-N1-phenyl-1,2-benzenediamine into sensor designs, researchers have developed devices capable of detecting trace amounts of heavy metals in water samples. This innovation holds significant promise for environmental monitoring and public health protection.

In summary, 4-bromo-N1-phenyl-1,2-benzenediamine (CAS No. 68765-53-7) is a multifaceted compound with applications spanning materials science, pharmaceuticals, catalysis, and environmental technology. Its unique chemical structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow even further.